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Compound of Interest

Compound Name: Ro 19-9638

Cat. No.: B1679460 Get Quote

Application Notes and Protocols for Ro 19-9638
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro 19-9638 is the N-oxide and major metabolite of Ro 15-0216. It has demonstrated notable

antiparasitic activity, particularly against Trypanosoma brucei rhodesiense, the causative agent

of East African trypanosomiasis (African sleeping sickness). These application notes provide

detailed protocols for the preparation and storage of Ro 19-9638 solutions to ensure its stability

and efficacy for research purposes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ro 19-9638 is provided in the table

below. This information is essential for accurate solution preparation and experimental design.

Property Value

Molecular Weight 349.34 g/mol

CAS Number 116370-29-7

Appearance Solid powder
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Solution Preparation
The solubility of Ro 19-9638 in common laboratory solvents has not been extensively

published. However, based on available data, Dimethyl Sulfoxide (DMSO) is a suitable solvent

for preparing stock solutions.

Recommended Solvents
Primary Solvent: Dimethyl Sulfoxide (DMSO) is recommended for preparing high-

concentration stock solutions.

Aqueous Buffers: For cell-based assays, it is common practice to dilute the DMSO stock

solution into an appropriate aqueous buffer or cell culture medium. It is crucial to ensure that

the final concentration of DMSO is not detrimental to the experimental system (typically

<0.5%).

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ro 19-9638 in DMSO.

Materials:

Ro 19-9638 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes

Protocol:

Equilibrate: Allow the vial of Ro 19-9638 powder to reach room temperature before opening

to prevent condensation.

Weigh: Accurately weigh a specific amount of Ro 19-9638 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 3.49 mg of Ro 19-9638 (see calculation below).
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Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 349.34 g/mol = 0.00349 g = 3.49 mg

Dissolve: Add the appropriate volume of DMSO to the weighed Ro 19-9638 powder. For 3.49

mg, add 1 mL of DMSO.

Mix: Vortex or sonicate the solution until the Ro 19-9638 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution.

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store as recommended in the storage conditions section.
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Solution Preparation Workflow

Start
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Aliquot and Store
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Ro 19-9638 Stock Solution Preparation Workflow.

Storage Conditions
Proper storage of Ro 19-9638 in both solid and solution form is critical to maintain its stability

and activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1679460?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679460?utm_src=pdf-body
https://www.benchchem.com/product/b1679460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years Protect from moisture.

In Solvent (e.g.,

DMSO)
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent (e.g.,

DMSO)
-20°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Solutions 4°C Prepare fresh weekly For clear solutions.[1]

Aqueous Suspensions N/A Use immediately [1]

Important Considerations:

Light Sensitivity: While specific data is unavailable, it is good practice to protect solutions of

organic compounds from light by using amber vials or by wrapping containers in aluminum

foil.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions as this can lead

to degradation of the compound. Aliquoting into single-use volumes is highly recommended.

Experimental Protocols
Dilution of DMSO Stock Solution for In Vitro Assays
For most cell-based experiments, the high-concentration DMSO stock solution needs to be

diluted to a final working concentration in an aqueous medium.

Protocol:

Determine Final Concentration: Decide on the final concentration of Ro 19-9638 required for

your experiment.

Calculate Dilution: Calculate the volume of the DMSO stock solution needed to achieve the

desired final concentration in your experimental volume.
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Serial Dilutions (Optional): It is often best to perform serial dilutions. For example, first, dilute

the 10 mM DMSO stock into a smaller volume of DMSO to create an intermediate stock.

Then, dilute this intermediate stock into the final aqueous buffer or cell culture medium. This

helps to minimize the precipitation of the compound.

Final Dilution: Add the calculated volume of the DMSO stock (or intermediate stock) to the

aqueous medium and mix thoroughly. Ensure the final DMSO concentration is compatible

with your experimental system.

Dilution Protocol Logic

10 mM Stock
in DMSO

Intermediate Dilution
(Optional, in DMSO)

Dilute Final Working Solution
in Aqueous Medium

Dilute
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Logic Diagram for Diluting Ro 19-9638 Stock Solution.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Ro 19-9638 powder and its solutions.

Handle the compound in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for this product for comprehensive safety information.

Disclaimer: This information is intended for research use only and is not for human or

veterinary use. The protocols and recommendations provided are based on available data and

should be adapted as necessary for specific experimental requirements. It is the responsibility

of the researcher to validate these protocols for their own applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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